Cas no 1216534-08-5 (4-acetyl-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride)

• Product Name: 4-acetyl-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride
• CAS No: 1216534-08-5
• MF: C₂₂H₂₆ClN₃O₂S
• MW: 431.978743076324
• CID: 5506965
• Update Time: 2025-05-20

4-acetyl-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide:hydrochloride
• 4-acetyl-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride

• Inchi： 1S/C22H25N3O2S.ClH/c1-14-6-11-19-20(15(14)2)23-22(28-19)25(13-12-24(4)5)21(27)18-9-7-17(8-10-18)16(3)26;/h6-11H,12-13H2,1-5H3;1H
• InChI Key： TZYHBAXFWJVUQK-UHFFFAOYSA-N
• SMILES： C(N(CCN(C)C)C1=NC2=C(C)C(C)=CC=C2S1)(=O)C1=CC=C(C(C)=O)C=C1.[H]Cl

Additional information on 4-acetyl-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride

4-Acetyl-N-(4,5-Dimethyl-1,3-Benzothiazol-2-yl)-N-[2-(Dimethylamino)ethyl]Benzamide Hydrochloride

The compound with CAS No. 1216534-08-5, commonly referred to as 4-Acetyl-N-(4,5-Dimethyl-1,3-Benzothiazol-2-yl)-N-[2-(Dimethylamino)ethyl]Benzamide Hydrochloride, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and related industries. This compound is characterized by its complex molecular structure, which includes a benzothiazole ring system, an acetyl group, and a dimethylaminoethyl substituent. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound as a promising candidate for drug development. Its structure suggests that it may exhibit antimicrobial activity, particularly against Gram-positive bacteria and certain fungal strains. Researchers have also explored its potential as an anti-inflammatory agent, given the presence of the benzothiazole moiety, which is known to possess anti-inflammatory properties in various biological systems. Furthermore, the compound's ability to act as a modulator of cellular signaling pathways has been investigated, opening new avenues for its application in treating chronic inflammatory diseases and cancer.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the benzothiazole ring system through condensation reactions, followed by acetylation and subsequent substitution reactions to introduce the dimethylaminoethyl group. The hydrochloride salt form is typically obtained through acidification of the free base, ensuring stability and solubility for further characterization and application.

In terms of pharmacokinetics, this compound has shown moderate bioavailability when administered orally in preclinical studies. Its absorption is facilitated by the presence of the dimethylamino group, which enhances solubility and permeability across biological membranes. However, further studies are required to optimize its pharmacokinetic profile for therapeutic use. The compound's stability under various storage conditions has also been evaluated, with results indicating that it remains stable for extended periods when stored under controlled temperature and humidity conditions.

The application of this compound extends beyond pharmaceuticals; it has also been explored in the development of advanced materials and sensors. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a fluorescent probe for detecting specific analytes in complex matrices, demonstrating high sensitivity and selectivity.

In conclusion, CAS No. 1216534-08-5 represents a versatile compound with diverse applications across multiple fields. Its chemical structure, combined with its unique functional groups, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern medicine and materials science.